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Introduction

PSEM 308 hydrochloride is a pharmacologically selective actuator module (PSAM) agonist
used for the chemogenetic control of neuronal activity in vivo.[1] This synthetic ligand is
engineered to specifically interact with and activate modified ligand-gated ion channels, known
as Pharmacologically Selective Actuator Modules (PSAMs), which are not activated by
endogenous ligands. The use of the PSEM 308 and PSAM system allows for precise and
reversible modulation (either activation or inhibition) of specific neuronal populations in mice,
making it a valuable tool for dissecting the function of neural circuits and their role in behavior
and disease.

This document provides detailed application notes and protocols for the recommended use of
PSEM 308 hydrochloride in mice, including dosage, administration, and the underlying
mechanism of action.

Mechanism of Action: The PSAM/PSEM System

The PSEM/PSAM technology offers a direct way to manipulate neuronal activity by controlling
ion flux across the cell membrane. The system is composed of two key components:

e Pharmacologically Selective Actuator Module (PSAM): A chimeric ion channel created by
fusing the ligand-binding domain of the a7 nicotinic acetylcholine receptor (nAChR) with the
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ion pore domain of another ligand-gated ion channel, such as the glycine receptor (GlyR) or
the serotonin type 3 receptor (5-HT3R). Specific mutations are introduced into the nAChR
ligand-binding domain to eliminate its sensitivity to the endogenous neurotransmitter,
acetylcholine, while creating a selective binding pocket for the synthetic PSEM ligand.

o Pharmacologically Selective Effector Molecule (PSEM): A synthetic small molecule, such as
PSEM 308 hydrochloride, that is designed to specifically bind to and activate the
engineered PSAM receptor.

The functional outcome of PSEM 308 hydrochloride administration depends on the specific
PSAM being expressed in the target neurons:

o Neuronal Inhibition: When PSEM 308 binds to a PSAM incorporating the chloride-permeable
pore of the glycine receptor (e.g., PSAML141F-GlyR), it leads to an influx of chloride ions
(Cl-). This hyperpolarizes the neuron, making it less likely to fire an action potential, thus
resulting in neuronal inhibition.

e Neuronal Activation: Conversely, when PSEM 308 binds to a PSAM containing the cation-
permeable pore of the 5-HT3 receptor (e.g., PSAML141F,Y115F-5-HT3), it allows the influx
of positive ions (e.g., Na+, K+, Ca2+). This depolarizes the neuron, bringing it closer to its
firing threshold and leading to neuronal activation.

Quantitative Data Summary

Parameter Value Source

Recommended Dosage in

<5 mg/k 1
Mice I s
Molecular Weight 303.83 g/mol [1]
Solubility in DMSO up to 20 mM

o up to 20 mM (with gentle
Solubility in Ethanol .
warming)

Purity >98% [1]

Experimental Protocols
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Preparation of PSEM 308 Hydrochloride for In Vivo
Administration

This protocol is based on a successful application reported in the literature for in vivo studies in
mice.

Materials:

PSEM 308 hydrochloride powder

 Sterile, physiological saline (0.9% NacCl)

» Sterile microcentrifuge tubes

o Vortex mixer

e Sonicator (optional)

 Sterile syringe filters (0.22 pum)

 Sterile syringes and needles for administration
Procedure:

o Calculate the required amount of PSEM 308 hydrochloride: Based on the desired dose
(e.g., 5 mg/kg) and the weight of the mice to be injected, calculate the total mass of PSEM
308 hydrochloride needed.

¢ Dissolution:

o Weigh the calculated amount of PSEM 308 hydrochloride powder and place it in a sterile
microcentrifuge tube.

o Add the required volume of sterile physiological saline to achieve the final desired
concentration for injection. For example, to inject a volume of 10 ul/g of body weight, a 0.5
mg/ml solution is needed for a 5 mg/kg dose.
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o Vortex the solution thoroughly to dissolve the compound. Gentle warming or brief
sonication can aid in dissolution.

o Sterilization:

o Once fully dissolved, filter the solution through a 0.22 um sterile syringe filter into a new
sterile tube to ensure sterility for in vivo administration.

e Storage:

o Itis recommended to prepare the solution fresh on the day of the experiment. If short-term
storage is necessary, store the solution at 4°C for no longer than 24 hours. For longer-
term storage, aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

In Vivo Administration Protocol in Mice

This protocol describes the intraperitoneal injection of PSEM 308 hydrochloride, a common
and effective route of administration for this compound.

Materials:

Prepared and sterilized PSEM 308 hydrochloride solution

Mice expressing the target PSAM receptor in the desired neuronal population

Appropriate animal handling and restraint equipment

Sterile insulin syringes or similar for accurate dosing

Procedure:

e Animal Preparation:

o Weigh each mouse immediately before injection to accurately calculate the required
injection volume.

o Properly restrain the mouse to ensure a safe and accurate intraperitoneal (i.p.) injection.

e Injection:
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o Draw the calculated volume of the PSEM 308 hydrochloride solution into a sterile
syringe.

o Administer the solution via intraperitoneal injection.
e Post-injection Monitoring:
o Return the mouse to its home cage and monitor for any adverse reactions.

o The onset and duration of the effect will depend on the specific experimental conditions,
including the targeted neuronal population and the behavior being assessed. The effects
of PSEM 308 have been observed to be rapid.

Visualizations
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Caption: Signaling pathways of PSEM 308 hydrochloride.

Experimental Workflow
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Caption: In vivo experimental workflow for PSEM 308 HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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